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Compound of Interest

2-((2-Amino-4-
Compound Name: _ _
nitrophenyl)amino)ethanol

Cat. No.: B1232042

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-((2-Amino-4-nitrophenyl)amino)ethanol, also known by its CAS Number 56932-44-6 and
as HC Yellow No. 5, is an organic compound with a molecular structure that lends itself to
applications in the dye industry and as a potential intermediate in pharmaceutical synthesis. Its
utility in various applications is intrinsically linked to its solubility characteristics in different
solvent systems. Understanding this solubility is critical for process development, formulation,
and quality control.

This technical guide provides a summary of the available solubility information for 2-((2-Amino-
4-nitrophenyl)amino)ethanol in organic solvents, details established experimental protocols
for solubility determination, and presents a generalized workflow for these procedures.

Physicochemical Properties

A summary of the key physicochemical properties of 2-((2-Amino-4-
nitrophenyl)amino)ethanol is provided in the table below.
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Property Value

CAS Number 56932-44-6

Molecular Formula CsH11N303

Molecular Weight 197.19 g/mol

Melting Point 133-135 °C

Boiling Point 462.4 °C at 760 mmHg
Density 1.439 g/cm3

LogP 1.75860

Solubility Data

Comprehensive quantitative solubility data for 2-((2-Amino-4-nitrophenyl)amino)ethanol in a

range of organic solvents is not extensively documented in publicly available literature.

However, qualitative assessments indicate a propensity for solubility in polar organic solvents.

The table below summarizes the available qualitative data.

Solvent

Solubility

Dimethyl Sulfoxide (DMSO)

Soluble

Ethanol Soluble, Slightly Soluble[1]
Methanol Soluble[2][3]
Hot Water Soluble[1]

It is important to note that "soluble” and "slightly soluble" are qualitative terms and experimental

determination is necessary for precise quantitative values.

Experimental Protocols for Solubility Determination

For researchers requiring precise solubility data, the following established methods are

recommended.
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Gravimetric Method

The gravimetric method is a straightforward and reliable technique for determining the solubility
of a solid in a solvent. It involves preparing a saturated solution, separating a known volume of
the solution, evaporating the solvent, and weighing the remaining solute.

Materials:

e 2-((2-Amino-4-nitrophenyl)amino)ethanol
e Selected organic solvent(s)

e Analytical balance

o Thermostatic shaker or magnetic stirrer
e Volumetric flasks

o Pipettes

e Evaporating dish or watch glass

e Drying oven

« Filtration apparatus (e.g., syringe filter)
Procedure:

e Preparation of Saturated Solution: Add an excess amount of 2-((2-Amino-4-
nitrophenyl)amino)ethanol to a known volume of the chosen organic solvent in a sealed
flask.

» Equilibration: Agitate the mixture in a thermostatic shaker at a constant temperature for a
sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached. The presence of
undissolved solid should be visible.

» Phase Separation: Allow the solution to stand at the constant temperature until the excess
solid settles. Filter the supernatant using a syringe filter to obtain a clear, saturated solution.
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o Sample Measurement: Accurately pipette a known volume of the clear saturated solution into
a pre-weighed evaporating dish.

e Solvent Evaporation: Carefully evaporate the solvent from the dish in a drying oven at a
temperature below the boiling point of the solvent and the melting point of the solute until a
constant weight of the dried solute is achieved.

o Calculation: The solubility (S) can be calculated using the following formula:

S (9/100 mL) = (Weight of residue / Volume of solution sample) x 100

UV-Vis Spectrophotometry Method

This method is suitable when the solute has a distinct chromophore that absorbs in the UV-Vis
spectrum and the solvent is transparent in that region. It relies on the Beer-Lambert law, which
correlates absorbance with concentration.

Materials:

e UV-Vis Spectrophotometer

e Quartz cuvettes

e Analytical balance

e Volumetric flasks and pipettes

e The solute and UV-transparent solvent

o Filtration apparatus

Procedure:

Part A: Preparation of a Standard Curve

» Prepare a stock solution of the solute in the chosen solvent at a known concentration.

o From the stock solution, create a series of standard solutions of decreasing concentrations
through serial dilution.
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e Measure the absorbance of each standard solution at the wavelength of maximum
absorbance (Amax) of the solute.

» Plot a graph of absorbance versus concentration to generate a standard curve and
determine the linear regression equation.

Part B: Analysis of the Saturated Solution
o Prepare a saturated solution and filter it as described in the gravimetric method (steps 1-3).

o Dilute the clear, saturated solution with the solvent to a concentration that falls within the
linear range of the standard curve.

o Measure the absorbance of the diluted solution at the Amax.

o Use the equation from the standard curve to calculate the concentration of the diluted
solution.

o Multiply the calculated concentration by the dilution factor to determine the concentration of
the saturated solution, which represents the solubility.

Visualized Experimental Workflow

The following diagram illustrates the general workflow for determining the solubility of a solid
compound in an organic solvent.
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Caption: Workflow for Solubility Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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